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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Disperse Black
9 (C.I. 111301), a monoazo dye, as a coloring agent in polymer science research. It covers its

physicochemical properties, effects on polymer characteristics, and standardized experimental

procedures.

Overview and Physicochemical Properties
Disperse Black 9 is a non-ionic, hydrophobic dye primarily used for coloring synthetic fibers

like polyester and polyamide.[1] Its mechanism involves diffusion into the amorphous regions of

polymers at elevated temperatures, where it is physically trapped, providing coloration.[2] Its

low water solubility and affinity for organic polymers make it suitable for incorporation into

plastics, coatings, and inks.[2][3] While its primary application is in the textile and plastics

industries, its properties suggest potential use in research settings, such as a visual marker in

polymer composites.

Table 1: Physicochemical Properties of Disperse Black 9
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Property Value Reference(s)

C.I. Name Disperse Black 9 [4]

CAS Number 12222-69-4

Molecular Formula C₁₆H₂₀N₄O₂

Molecular Weight 300.36 g/mol

Appearance
Dark brown to black

powder/granules
-

Melting Point 157 - 160 °C -

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

benzene.

Chemical Class Monoazo Dye

Safety and Handling Protocol
Disperse Black 9 is classified as a hazardous substance and may cause skin, eye, and

respiratory irritation, as well as skin sensitization. Strict adherence to safety protocols is

mandatory.

2.1 Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

Skin Protection: Wear impervious protective clothing and gloves (nitrile or neoprene rubber

are suitable for dry solids).

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if engineering controls are

insufficient to prevent dust inhalation.

2.2 Handling and Storage:

Handle only in a well-ventilated area or a chemical fume hood to avoid dust generation.
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Store in a cool, dry, well-ventilated area in a tightly sealed, clearly labeled container.

Keep away from incompatible materials such as strong oxidizing agents.

Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when handling. Wash

hands thoroughly after use.

2.3 Spill and Disposal:

Minor Spills: Remove ignition sources. Use dry clean-up procedures to avoid generating

dust. Collect spilled material into a labeled container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Diagram 1: Safety Protocol for Handling Disperse Black 9
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Step 5: Dispose of Waste
(Follow institutional guidelines)
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Diagram 2: Melt Compounding Workflow
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Diagram 3: Factors Influencing Final Polymer Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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